Cas no 1261508-68-2 (2-Methyl-3-(3-trifluoromethoxyphenyl)benzoic acid)

• Product Name: 2-Methyl-3-(3-trifluoromethoxyphenyl)benzoic acid
• CAS No: 1261508-68-2
• MF: C₁₅H₁₁F₃O₃
• MW: 296.241255044937
• MDL: MFCD18322398
• CID: 2621649
• PubChem ID: 53228228
• Update Time: 2025-04-21

2-Methyl-3-(3-trifluoromethoxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3-(3-trifluoromethoxyphenyl)benzoic acid, 95%
• 2-Methyl-3'-(trifluoromethoxy)-[1,1'-biphenyl]-3-carboxylic acid
• 2-METHYL-3-(3-TRIFLUOROMETHOXYPHENYL)BENZOIC ACID
• MFCD18322398
• DTXSID10691761
• A1-82951
• 2-Methyl-3'-(trifluoromethoxy)[1,1'-biphenyl]-3-carboxylic acid
• AKOS014882432
• 1261508-68-2
• 2-Methyl-3-(3-trifluoromethoxyphenyl)benzoic acid

• MDL： MFCD18322398
• Inchi： 1S/C15H11F3O3/c1-9-12(6-3-7-13(9)14(19)20)10-4-2-5-11(8-10)21-15(16,17)18/h2-8H,1H3,(H,19,20)
• InChI Key： MVQBRJPFGOBWND-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1C=CC=C(C(=O)O)C=1C)(F)F

Computed Properties

• Exact Mass: 296.06602869Da
• Monoisotopic Mass: 296.06602869Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 46.5Ų